4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid

• IUPAC Name: 4-chlorosulfonyl-1-ethylpyrrole-2-carboxylic acid
• InChI: InChI=1S/C7H8ClNO4S/c1-2-9-4-5(14(8,12)13)3-6(9)7(10)11/h3-4H,2H2,1H3,(H,10,11)
• InChI Key: MCCVITQSMUEWFR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=C1C(=O)O)S(=O)(=O)Cl
• Molecular Formula: C7H8ClNO4S
• DSSTOX Substance ID: DTXSID901205907
• Molecular Weight: 237.66 g/mol
• CAS RN: 1423031-53-1

Description

The compound “4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid” is likely to be an organic compound containing a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The presence of the chlorosulfonyl and carboxylic acid functional groups suggest that this compound could be involved in various chemical reactions.

Synthesis Analysis

While the exact synthesis of this compound is not available, chlorosulfonyl compounds are often synthesized by treating the corresponding alcohol, amine, or carboxylic acid with chlorosulfonic acid.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a pyrrole ring substituted at the 1-position with an ethyl group and at the 4-position with a chlorosulfonyl group. Additionally, a carboxylic acid functional group would be attached to the 2-position of the pyrrole ring.

Chemical Reactions Analysis

The chlorosulfonyl group is a good leaving group, suggesting that this compound could undergo nucleophilic substitution reactions. The carboxylic acid could also participate in reactions such as esterification.

Scientific Research Applications

Synthesis of Pyrrole Derivatives

Pyrrole derivatives are essential scaffolds in medicinal chemistry and organic synthesis. Research has shown that chlorosulfonyl groups, similar to those in 4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid, can react with pyrroles having powerful electron-withdrawing groups to allow selective substitution on the pyrrole ring. This has been utilized to synthesize pyrrole-3-carbonitriles, which are valuable intermediates in the synthesis of bioactive molecules (Loader & Anderson, 1981).

Heterocyclic Chemistry

The compound plays a role in the synthesis of heterocyclic compounds, such as thieno[2,3-b]pyrrole derivatives, showcasing its utility in creating complex molecules that have potential applications in drug discovery and development (Grozav et al., 2019).

Supramolecular Chemistry

In the field of supramolecular chemistry, pyrrole-2-carboxylates derivatives have been studied for their ability to form robust supramolecular synthons, which could be useful in crystal engineering for designing new materials with specific physical or chemical properties (Yin & Li, 2006).

Nanomagnetic Reusable Catalysts

Research into nanotechnology has also found applications for similar sulfonamide compounds, with the synthesis of nanomagnetic reusable catalysts for the efficient synthesis of heterocyclic compounds. These catalysts are significant for green chemistry, offering an eco-friendly alternative for chemical syntheses (Ghorbani‐Choghamarani & Azadi, 2015).

Antimicrobial Research

In antimicrobial research, derivatives of pyrrole carboxylic acids have been synthesized and evaluated for their potential as antimicrobial agents, indicating the broad utility of these compounds in developing new treatments for infections (Research on antibacterial and antifungal agents, 1990).

Safety and Hazards

While specific safety and hazard data for this compound is not available, compounds containing chlorosulfonyl groups can be hazardous. They can cause skin and eye irritation, and may be harmful if inhaled or swallowed.